Cas no 131933-20-5 (Adenosine, 2-(4-cyclohexylbutoxy)-)
131933-20-5 structure
Product Name:Adenosine, 2-(4-cyclohexylbutoxy)-
CAS No:131933-20-5
MF:C20H31N5O5
MW:421.490644693375
CID:1229308
Update Time:2024-08-05
Adenosine, 2-(4-cyclohexylbutoxy)- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2-(4-cyclohexylbutoxy)-
- Adenosine, 2-(4-cyclohexylbutoxy)- (9CI)
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- Inchi: 1S/C20H31N5O5/c21-17-14-18(25(11-22-14)19-16(28)15(27)13(10-26)30-19)24-20(23-17)29-9-5-4-8-12-6-2-1-3-7-12/h11-13,15-16,19,26-28H,1-10H2,(H2,21,23,24)/t13-,15-,16-,19-/m1/s1
- InChI Key: OXOBGRYXRGZAJU-NVQRDWNXSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCCCCC4CCCCC4)N=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 421.23273
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- Melting Point: 191 °C
- Boiling Point: 722.9±70.0 °C(Predicted)
- PSA: 148.77
- pka: 13.07±0.70(Predicted)
Adenosine, 2-(4-cyclohexylbutoxy)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
131933-20-5 (Adenosine, 2-(4-cyclohexylbutoxy)-) Related Products
- 131973-26-7(Adenosine, 2-[(4-methylpentyl)oxy]-)
- 756818-76-5(Adenosine, 2-(cyclopentylmethoxy)-)
- 131933-18-1(2-(2-Cyclohexylethoxy)adenosine)
- 131933-27-2(Adenosine, 2-[(3-ethylpentyl)oxy]-)
- 131933-15-8(Adenosine, 2-(3-methylbutoxy)-)
- 131933-23-8(Adenosine, 2-(2-cyclopentylethoxy)-)
- 131933-19-2(Adenosine, 2-(3-cyclohexylpropoxy)-)
- 131933-17-0(Adenosine, 2-(cyclohexylmethoxy)-)
- 131933-26-1(Adenosine, 2-(2-ethylbutoxy)-)
- 131933-16-9(Adenosine, 2-(cyclohexyloxy)-)
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